Cas no 1806964-20-4 (3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine
• CAS No: 1806964-20-4
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4880661
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine

• Inchi： 1S/C7H6F3NO/c1-3-4(6(9)10)2-5(8)7(12)11-3/h2,6H,1H3,(H,11,12)
• InChI Key： HYSVPIZFDMBHTF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1C)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine

Introduction to 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine (CAS No. 1806964-20-4)

3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine, identified by its CAS number 1806964-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that is widely prevalent in numerous bioactive molecules. The presence of multiple fluorine atoms and functional groups such as hydroxyl and methyl substituents makes this molecule of particular interest for its potential applications in drug discovery and development.

The difluoromethyl group, a key structural feature, introduces unique electronic properties that can influence the metabolic stability, lipophilicity, and binding affinity of the compound. This modification is often employed in medicinal chemistry to enhance the pharmacokinetic profile of drug candidates. Additionally, the fluoro and hydroxy substituents contribute to the compound's overall reactivity and interaction with biological targets, making it a versatile scaffold for further chemical modifications.

In recent years, there has been a growing emphasis on the development of novel fluorinated compounds due to their enhanced biological activity and improved pharmacological properties. Studies have demonstrated that fluorine atoms can modulate the electronic distribution within a molecule, leading to increased binding affinity to enzymes and receptors. Furthermore, the hydroxy group can serve as a site for hydrogen bonding interactions, which are crucial for the specificity of molecular recognition processes.

Current research in the field of medicinal chemistry has highlighted the significance of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine as a potential lead compound for the development of new therapeutic agents. Its structural features make it an attractive candidate for further optimization in various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound's ability to interact with biological targets through multiple binding modes provides a strong foundation for designing next-generation drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of distinct functional groups allows chemists to employ various synthetic strategies to modify its structure, enabling the exploration of diverse chemical space. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design. These molecules often exhibit superior pharmacokinetic properties compared to their non-fluorinated counterparts. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation, thereby extending the half-life of drugs in vivo. Additionally, fluorine substitution can enhance cell membrane penetration, leading to improved bioavailability.

Recent advancements in computational chemistry have further accelerated the process of identifying promising candidates like 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to predict the binding affinity of this compound to various biological targets with remarkable accuracy. These computational tools have become indispensable in modern drug discovery, allowing for the rapid evaluation of large libraries of compounds.

The synthesis of 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in facilitating such transformations with high yields and purity.

In conclusion, 3-(Difluoromethyl)-5-fluoro-6-hydroxy-2-methylpyridine (CAS No. 1806964-20-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its biological activity and synthetic feasibility, this compound is poised to play a significant role in future drug development efforts.